Cas no 2228941-96-4 (2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228941-96-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5881901
• PubChem ID: 165844053
• Update Time: 2025-10-30

2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid
• 2228941-96-4
• EN300-1810099

• Inchi： 1S/C15H17NO2/c1-15(2)12(13(15)14(17)18)10-5-4-9-6-7-16(3)11(9)8-10/h4-8,12-13H,1-3H3,(H,17,18)
• InChI Key： BXLLPQJPJKKNBZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CC=C3C=CN(C)C3=C2)C1(C)C)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid (CAS No. 2228941-96-4)

2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid, with the CAS number 2228941-96-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and exhibits unique structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused to an indole moiety, with additional methyl groups providing steric hindrance and influencing the compound's biological activity. The cyclopropane ring is a key structural element that imparts rigidity and conformational constraints, which can enhance the compound's binding affinity to specific biological targets.

Recent studies have highlighted the potential of 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been found to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. This dual mechanism of action—neuroprotection and anti-inflammation—makes it a versatile candidate for drug development.

The pharmacokinetic properties of 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial for its potential use as an orally administered therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid. Early results from phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating neurodegenerative diseases. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in a broader range of conditions.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)cyclopropane-1-carboxylic acid involves a multi-step process that combines modern synthetic techniques with traditional organic chemistry methods. Key steps include the formation of the indole moiety, the introduction of the cyclopropane ring, and the functionalization of the carboxylic acid group. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 2,2-dimethyl-3-(1-methyl-1H-indol-6-y)cyclopropane-1-carboxylic acid (CAS No. 2228941-96-) is a promising compound with a unique molecular structure and diverse biological activities. Its potential applications in neurodegenerative diseases and inflammatory conditions make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.